![molecular formula C20H26N2OS B4579487 N-(1-benzyl-4-piperidinyl)-4-ethyl-5-methyl-3-thiophenecarboxamide](/img/structure/B4579487.png)
N-(1-benzyl-4-piperidinyl)-4-ethyl-5-methyl-3-thiophenecarboxamide
Overview
Description
N-(1-benzyl-4-piperidinyl)-4-ethyl-5-methyl-3-thiophenecarboxamide, also known as BET or BETAMETHASONE, is a synthetic steroid drug used for various medical purposes. BET is a potent glucocorticoid that is commonly used to treat inflammatory and autoimmune disorders. BET is also used in research as a tool to study the role of glucocorticoids in various physiological processes.
Scientific Research Applications
Anti-Acetylcholinesterase Activity
A study by Sugimoto et al. (1990) synthesized a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, including compounds structurally related to N-(1-benzyl-4-piperidinyl)-4-ethyl-5-methyl-3-thiophenecarboxamide, and evaluated them for anti-acetylcholinesterase (anti-AChE) activity. The study discovered that specific substitutions at the benzamide moiety significantly increased activity, highlighting the potential of these derivatives as potent inhibitors of acetylcholinesterase, which could have applications in treating conditions such as Alzheimer's disease Sugimoto et al., Journal of Medicinal Chemistry, 1990.
Metabolism and Disposition Studies
Renzulli et al. (2011) investigated the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, detailing the metabolic pathways and excretion of the compound in humans. Although not directly related to this compound, this study exemplifies the importance of understanding the pharmacokinetics of novel therapeutic agents Renzulli et al., Drug Metabolism and Disposition, 2011.
Molecular Interaction Studies
Shim et al. (2002) explored the molecular interaction of a cannabinoid receptor antagonist, revealing insights into the conformational preferences and binding mechanisms of piperidine derivatives at receptor sites. This research aids in the design of receptor-specific drugs, potentially including derivatives of this compound for targeting specific neurological pathways Shim et al., Journal of Medicinal Chemistry, 2002.
Synthesis and Bioactivity of Metal Complexes
Khatiwora et al. (2013) synthesized metal complexes of benzamides, exploring their structural features and antibacterial activities. Such research demonstrates the diverse applications of benzamide derivatives in developing new antimicrobial agents Khatiwora et al., International Journal of Chemical Sciences, 2013.
Antipsychotic Agent Development
Norman et al. (1996) investigated heterocyclic carboxamides as potential antipsychotic agents, evaluating their binding to dopamine and serotonin receptors. Research into compounds like this compound could contribute to the development of new treatments for psychiatric disorders Norman et al., Journal of Medicinal Chemistry, 1996.
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-4-ethyl-5-methylthiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2OS/c1-3-18-15(2)24-14-19(18)20(23)21-17-9-11-22(12-10-17)13-16-7-5-4-6-8-16/h4-8,14,17H,3,9-13H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOXIWQGGCRKALX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC=C1C(=O)NC2CCN(CC2)CC3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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